Cas no 2228624-43-7 (4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine)

• Product Name: 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine
• CAS No: 2228624-43-7
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5870574
• PubChem ID: 165977933
• Update Time: 2025-05-26

4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine
• EN300-1782931
• 2228624-43-7
• 4-[(trimethyl-1H-pyrazol-4-yl)oxy]piperidine

• Inchi： 1S/C11H19N3O/c1-8-11(9(2)14(3)13-8)15-10-4-6-12-7-5-10/h10,12H,4-7H2,1-3H3
• InChI Key： AZVQEVPXUQEXHE-UHFFFAOYSA-N
• SMILES： O(C1C(C)=NN(C)C=1C)C1CCNCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine

Recent Advances in the Study of 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine (CAS: 2228624-43-7)

The compound 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine (CAS: 2228624-43-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyrazole and piperidine moiety, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its utility in modulating specific biological pathways, making it a promising candidate for drug discovery efforts.

One of the primary research focuses involving 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine has been its application in the design of small-molecule inhibitors targeting protein kinases. Kinases play a crucial role in cellular signaling and are often implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a scaffold to develop novel inhibitors with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine exhibited significant inhibitory activity against a range of kinases, including those associated with tumor proliferation.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential in central nervous system (CNS) drug development. The piperidine moiety is a common feature in many CNS-active drugs due to its ability to cross the blood-brain barrier. Preliminary studies have suggested that 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine derivatives may exhibit neuroprotective or neuromodulatory effects, although further in vivo validation is required to confirm these findings. These studies underscore the versatility of this compound in addressing diverse therapeutic challenges.

The synthesis and optimization of 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine have also been a subject of recent research. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound and its derivatives. A 2024 report in Organic Letters detailed a novel catalytic approach that significantly improved the yield and purity of 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine, facilitating its broader application in medicinal chemistry campaigns. Such innovations are critical for accelerating the drug discovery process.

Despite these promising developments, challenges remain in the clinical translation of 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine-based therapeutics. Issues such as metabolic stability, pharmacokinetics, and off-target effects need to be addressed through rigorous preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring potential drug candidates to the market. Future research directions may include the exploration of combination therapies and the development of prodrug strategies to enhance bioavailability.

In conclusion, 4-(trimethyl-1H-pyrazol-4-yl)oxypiperidine (CAS: 2228624-43-7) represents a valuable scaffold in modern drug discovery, with applications spanning oncology, neurology, and beyond. Its unique chemical properties and biological activity make it a focal point for ongoing research, and continued innovation in synthetic and medicinal chemistry will likely unlock its full therapeutic potential. As the field progresses, interdisciplinary collaboration and advanced analytical techniques will be pivotal in translating these discoveries into clinically viable treatments.